Cas no 119422-04-7 (3-Isoxazolamine,5-(3-methylbutyl)-)

• Product Name: 3-Isoxazolamine,5-(3-methylbutyl)-
• CAS No: 119422-04-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 132184
• PubChem ID: 22155817
• Update Time: 2025-04-19

3-Isoxazolamine,5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,5-(3-methylbutyl)-
• 3-Isoxazolamine,5-(3-methylbutyl)-(9CI)
• SCHEMBL4098437
• 5-Isopentylisoxazol-3-amine
• 5-(3-methylbutyl)-1,2-oxazol-3-amine
• 119422-04-7
• AKOS013567142

• Inchi： 1S/C8H14N2O/c1-6(2)3-4-7-5-8(9)10-11-7/h5-6H,3-4H2,1-2H3,(H2,9,10)
• InChI Key： VJGRGIAHYRPSRL-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)CCC(C)C

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2

Experimental Properties

• PSA: 52.05